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Furametpyr soil degradation aerobic DT50
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Compound Focus: Furametpyr

CAS No.: 123572-88-3

Cat. No.: S528555

Summary of Findings on Furametpyr

The search confirms that Furametpyr is a chiral fungicide used primarily to control sheath blight in rice [1].
However, the Pesticide Properties Database (PPDB), a reputable source for such data, explicitly notes that

the aerobic soil degradation data (DTso) for Furametpyr is unavailable [1].

The table below summarizes the key available and unavailable data points for Furametpyr:

Parameter Status/Value Source | Note
Aerobic Soil DTso No Data Specifically stated as not available
[1].
Pesticide Type Fungicide [1]
Example Application Rice [1]
Water Solubility 255 mg/L At 20°C and pH 7 [1].
(moderate)
Octanol-Water Partition Coefficient 2.36 Suggests low leaching potential [1].
(Log P)
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Standard Protocol for Determining Soil DT50

While data for Furametpyr is missing, international guidelines define how aerobic soil degradation studies
should be conducted to obtain a DT50 value. These studies are critical for understanding a pesticide's

environmental persistence.

The following diagram outlines the general workflow for these studies as per OECD and US EPA guidelines
[2]:
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Study Objective:
Evaluate aerobic transformation
of pesticide in soil

'

Soil Preparation:
Use multiple relevant soil types
(varying pH, organic carbon, clay content)

Test Substance:
Use technical-grade active ingredient
(often carbon-14 labelled for tracking)

Incubation:
Expose soil to the test substance
under controlled aerobic conditions
for up to 120 days

l

Measurement & Analysis:
Track substance concentration over time
Establish mass balance and identify metabolites

'

Endpoint Determination:
Calculate DT50, DT75, DT90
Propose degradation pathway

Click to download full resolution via product page

This standardized process ensures that the data generated is reliable and comparable, highlighting that the

absence of data for Furametpyr is a significant gap.
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How to Proceed for Further Research

The lack of publicly available data suggests you may need to explore alternative avenues:

e Consult Patent Literature: The manufacturing process for Furametpyr is known [1], and some
degradation data might be found in patent documents, although this was not the case in the specific
patent retrieved [3].

¢ Direct Inquiry: Reaching out to the pesticide's manufacturer (identified as Sumitomo Chemical Co.
[1]) or regulatory agencies directly may be necessary to obtain the required study data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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